Cas no 785792-44-1 (3-(2,4,6-trimethylbenzenesulfonamido)propanoic acid)

• Product Name: 3-(2,4,6-trimethylbenzenesulfonamido)propanoic acid
• CAS No: 785792-44-1
• MF: C₁₂H₁₇NO₄S
• MW: 271.33268237114
• CID: 3107420
• PubChem ID: 2094177
• Update Time: 2025-06-10

3-(2,4,6-trimethylbenzenesulfonamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4,6-trimethylbenzenesulfonamido)propanoic acid
• 3-[(mesitylsulfonyl)amino]propanoic acid
• Z45532300
• G36272
• EN300-10725
• AKOS003394080
• N-(mesitylsulfonyl)-beta-alanine
• N-[(2,4,6-trimethylphenyl)sulfonyl]-beta-alanine
• KGB79244
• 3-[(2,4,6-trimethylphenyl)sulfonylamino]propanoic Acid
• AQ-390/43363966
• CS-0231145
• 3-(2,4,6-trimethylbenzenesulfonamido)propanoicacid
• STK980583
• 785792-44-1
• SCHEMBL5664353

• Inchi： 1S/C12H17NO4S/c1-8-6-9(2)12(10(3)7-8)18(16,17)13-5-4-11(14)15/h6-7,13H,4-5H2,1-3H3,(H,14,15)
• InChI Key： VWWUPADKTAUKGJ-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(C)=CC=1C)(NCCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 271.08782920Da
• Monoisotopic Mass: 271.08782920Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 91.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(2,4,6-trimethylbenzenesulfonamido)propanoic acid

3-(2,4,6-trimethylbenzenesulfonamido)propanoic acid (CAS No. 785792-44-1)

3-(2,4,6-trimethylbenzenesulfonamido)propanoic acid, also known by its CAS registry number CAS No. 785792-44-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a sulfonamide group attached to a substituted benzene ring and a propanoic acid moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The molecular structure of 3-(2,4,6-trimethylbenzenesulfonamido)propanoic acid is defined by the presence of a sulfonamide group (-SO₂-NH-) connected to a 2,4,6-trimethylbenzene ring and a propanoic acid (-CH₂CH₂COOH) chain. This arrangement not only enhances the compound's stability but also contributes to its ability to form hydrogen bonds, which is crucial for its solubility in polar solvents and its interaction with biological systems.

Recent studies have highlighted the potential of 3-(2,4,6-trimethylbenzenesulfonamido)propanoic acid in drug design and development. Researchers have explored its role as a scaffold for creating bioactive molecules with improved pharmacokinetic profiles. The sulfonamide group is known to enhance the bioavailability of drugs by increasing their lipophilicity while maintaining solubility in aqueous environments.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its ability to form self-assembled monolayers (SAMs) on various substrates has been investigated for use in creating advanced coatings and sensors. The propanoic acid group plays a critical role in these applications by providing sites for further chemical modification and functionalization.

The synthesis of 3-(2,4,6-trimethylbenzenesulfonamido)propanoic acid typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

From an environmental perspective, understanding the degradation pathways of CAS No. 785792-44-1 is essential for assessing its potential impact on ecosystems. Studies have shown that under certain conditions, the compound undergoes hydrolysis to release less complex molecules that are more readily biodegradable.

In conclusion, 3-(2,4,6-trimethylbenzenesulfonamido)propanoic acid, with its unique chemical structure and versatile functional groups, continues to be a focal point for research across multiple disciplines. Its applications span from drug discovery to materials innovation, underscoring its importance in modern chemistry.